Cas no 1505926-86-2 (Cyclopropyl-(5-methylpyridin-2-ylmethyl)-amine)

• Product Name: Cyclopropyl-(5-methylpyridin-2-ylmethyl)-amine
• CAS No: 1505926-86-2
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD23973893
• CID: 4783735
• Update Time: 2025-05-20

Cyclopropyl-(5-methylpyridin-2-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(5-methylpyridin-2-ylmethyl)-amine
• Cyclopropyl-(5-methyl-pyridin-2-ylmethyl)-amine
• N-[(5-methylpyridin-2-yl)methyl]cyclopropanamine

• MDL： MFCD23973893
• Inchi： 1S/C10H14N2/c1-8-2-3-10(11-6-8)7-12-9-4-5-9/h2-3,6,9,12H,4-5,7H2,1H3
• InChI Key： KVGOMWRCGCWRAA-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(C)=CN=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9

Cyclopropyl-(5-methylpyridin-2-ylmethyl)-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Cyclopropyl-(5-methylpyridin-2-ylmethyl)-amine

Recent Advances in Cyclopropyl-(5-methylpyridin-2-ylmethyl)-amine (CAS: 1505926-86-2) Research: A Comprehensive Review

Cyclopropyl-(5-methylpyridin-2-ylmethyl)-amine (CAS: 1505926-86-2) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic applications.

The compound's unique structural features, including the cyclopropyl ring and the 5-methylpyridin-2-ylmethyl moiety, contribute to its ability to interact with various biological targets. Recent synthetic methodologies have optimized the production of Cyclopropyl-(5-methylpyridin-2-ylmethyl)-amine, enabling higher yields and purity, which are critical for preclinical and clinical studies. Advances in asymmetric synthesis have also been reported, offering enantiomerically pure forms of the compound for more targeted pharmacological investigations.

Pharmacological studies have demonstrated that Cyclopropyl-(5-methylpyridin-2-ylmethyl)-amine exhibits promising activity as a modulator of neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. These findings suggest potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. Additionally, the compound has shown inhibitory effects on certain viral proteases, positioning it as a candidate for antiviral drug development. Recent in vitro and in vivo studies have provided preliminary evidence of its efficacy and safety profile, though further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

In the context of drug design, Cyclopropyl-(5-methylpyridin-2-ylmethyl)-amine has been utilized as a key intermediate in the synthesis of more complex molecules. Its incorporation into larger pharmacophores has led to the discovery of compounds with enhanced binding affinity and selectivity for target proteins. Computational modeling and structure-activity relationship (SAR) studies have further refined the understanding of how structural modifications influence the compound's biological activity, guiding the design of next-generation therapeutics.

Despite these advancements, challenges remain in the development of Cyclopropyl-(5-methylpyridin-2-ylmethyl)-amine-based drugs. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and translate the compound's promise into clinically viable treatments.

In conclusion, Cyclopropyl-(5-methylpyridin-2-ylmethyl)-amine represents a promising avenue for drug discovery, with recent research underscoring its versatility and potential across multiple therapeutic areas. Continued investigation into its pharmacological properties and optimization of its chemical structure will be critical for realizing its full therapeutic potential. This brief serves as a timely update for researchers and industry professionals engaged in the development of innovative medicines.